Cas no 2172107-77-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid
• CAS No: 2172107-77-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6069646
• PubChem ID: 165878090
• Update Time: 2025-05-24

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid
• EN300-1501212
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2-(methoxymethyl)butanoic acid
• 2172107-77-4

• Inchi： 1S/C27H34N2O6/c1-4-10-18(24(30)29-27(5-2,17-34-3)25(31)32)15-28-26(33)35-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YOYKVQQMGUTNDY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)(COC)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid

Introduction to the Compound CAS No. 2172107-77-4: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic Acid

The compound with CAS No. 2172107-77-4, named 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-(methoxymethyl)butanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylpentanamido moiety, and a methoxymethylbutanoic acid backbone. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, materials science, and biotechnology.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. For instance, the Fmoc group is widely used as a protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. This feature makes the compound an attractive candidate for use in the synthesis of bioactive peptides and proteins. Additionally, the methylpentanamido group contributes to the molecule's solubility and bioavailability, making it suitable for pharmaceutical applications.

The methoxymethylbutanoic acid backbone further enhances the compound's versatility by providing a flexible structure that can be easily modified for specific purposes. Recent research has demonstrated that such modifications can lead to improved pharmacokinetic properties, such as enhanced absorption and reduced toxicity, which are critical for drug development.

One of the most promising areas of application for this compound is in the field of nanotechnology. The unique combination of functional groups allows for the creation of self-assembling nanostructures, which have potential uses in drug delivery systems and sensors. For example, researchers have explored the use of similar compounds in designing stimuli-responsive materials that can release drugs in response to environmental changes such as pH or temperature.

In addition to its practical applications, this compound has also been studied for its role in fundamental chemical research. The synthesis and characterization of such complex molecules provide valuable insights into stereochemistry, reaction mechanisms, and molecular interactions. Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions, facilitating its optimization for specific applications.

Another area where this compound has shown potential is in biocatalysis. The presence of multiple functional groups allows for the creation of enzyme-like catalysts that can accelerate chemical reactions under mild conditions. This property makes it an ideal candidate for use in green chemistry initiatives, where reducing environmental impact is a primary concern.

Furthermore, the compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Such complexes have applications in catalysis, sensing, and imaging technologies. Recent studies have demonstrated that metal-ligand complexes derived from this compound exhibit high selectivity and sensitivity towards certain analytes, making them valuable tools in analytical chemistry.

In conclusion, the compound with CAS No. 2172107-77-4 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and biotechnology. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.